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Compound of Interest

Compound Name: 1-Vinylsilatrane

Cat. No.: B1581901 Get Quote

Introduction: The Synthetic Utility and Handling
Challenges of 1-Vinylsilatrane
1-Vinylsilatrane (CAS No. 2097-18-9), also known as 1-ethenyl-2,8,9-trioxa-5-aza-1-

silabicyclo[3.3.3]undecane, is a unique organosilicon compound characterized by a hypervalent

silicon atom within a cage-like "atrane" structure.[1][2] This structural motif imparts distinct

reactivity, making it a valuable building block in modern organic synthesis. Its applications

include the preparation of complex organosilanes, participation in cycloaddition reactions, and

use as a reagent in the hydrofunctionalization of alkenes.[2] These reactions are pivotal in the

development of novel materials and pharmaceutical compounds.

However, the same structural features that make 1-vinylsilatrane synthetically useful also

necessitate specific handling and storage procedures. The vinyl group is susceptible to

polymerization, and the silatrane core can be sensitive to environmental conditions. This guide

provides researchers, scientists, and drug development professionals with a detailed

framework for the safe and effective management of 1-vinylsilatrane in a laboratory setting,

ensuring both experimental integrity and personnel safety.

Physicochemical and Hazard Profile
A thorough understanding of a reagent's properties is the foundation of its safe handling. While

comprehensive GHS hazard data for 1-vinylsilatrane is not consistently available, the existing
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information, coupled with its chemical structure, mandates a cautious and well-informed

approach.[1]

Key Physicochemical Data
The physical properties of 1-vinylsilatrane are essential for planning experiments, from

reaction setup to purification.

Property Value Source(s)

CAS Number 2097-18-9 [1][2]

Molecular Formula C₈H₁₅NO₃Si [1][2]

Molecular Weight 201.3 g/mol [1][2]

Appearance Solid (often a powder) [3]

Melting Point 163-165 °C [1][4]

Boiling Point
209.5 ± 39.0 °C (at 760

mmHg)
[1][4]

Density ~1.11 g/cm³ [2][4]

Flash Point >110 °C [1][2][4]

Hazard Assessment and Causality
While one source indicates no available GHS classification, another suggests it should be

treated as an irritant.[1][2] Given this ambiguity, a conservative approach is required.

Irritation Potential (Assumed): Based on available risk statements (R36/37/38), 1-
vinylsilatrane should be presumed to be irritating to the eyes, respiratory system, and skin.

[2] The fine, dust-like nature of the solid can increase the risk of inhalation and dermal

contact.[1]

Reactivity Hazards:

Hydrolytic Sensitivity: The silatrane structure, while more stable than many other silanes,

can be susceptible to hydrolysis in the presence of moisture. This can lead to the
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degradation of the reagent and the formation of byproducts, compromising experimental

results.

Polymerization: The vinyl group is a reactive functional group. Elevated temperatures,

exposure to light, or the presence of radical initiators could potentially trigger unwanted

polymerization, which can be exothermic.

Toxicity: The toxicological properties have not been fully investigated.[5] As with any

compound with limited toxicity data, exposure should be minimized.

Core Protocols for Safe Handling and Storage
The following protocols are designed to mitigate the risks identified above and ensure the

chemical's stability.

Personal Protective Equipment (PPE) and Engineering
Controls
The primary line of defense is a combination of appropriate engineering controls and PPE.

Caption: Workflow for pre-handling safety checks and PPE.

Protocol Steps:

Engineering Controls: All handling of 1-vinylsilatrane powder must be conducted within a

certified chemical fume hood to prevent inhalation of dust.[1]

Eye Protection: Wear chemical splash goggles or safety glasses with side shields.[5]

Hand Protection: Wear nitrile or other appropriate chemical-resistant gloves. Inspect gloves

for tears or holes before use.[6]

Body Protection: A standard laboratory coat must be worn and fully fastened.[5]

Storage Protocol
Proper storage is critical for maintaining the chemical integrity of 1-vinylsilatrane.
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Receive or Finish Using
1-Vinylsilatrane

Is original container
tightly sealed & intact?

Transfer to a suitable,
properly labeled, airtight container.

No

Select Storage Location

Yes

Cool, Dry, Dark Area
(e.g., designated cabinet)

Segregate from Incompatible Materials
(Strong Oxidizers, Moisture)

Securely Stored

Click to download full resolution via product page

Caption: Decision tree for proper storage of 1-vinylsilatrane.

Protocol Steps:
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Container: Store in the original, tightly closed container.[1] If the original container is

compromised, transfer to a new, clearly labeled container suitable for solid chemical storage.

Atmosphere: Store in a dry and cool environment.[1] A desiccator or a cabinet with desiccant

can be used to minimize exposure to atmospheric moisture.

Ventilation: The storage area must be well-ventilated.[1]

Incompatibilities: Segregate from strong oxidizing agents and sources of moisture.[3][7] Do

not store with foodstuffs or other reactive chemicals.[1]

Temperature: Avoid storing at elevated temperatures to minimize the risk of polymerization.

Refrigeration may be considered for long-term storage, but ensure the container is brought

to room temperature before opening to prevent water condensation.[3]

Experimental and Disposal Procedures
Step-by-Step Weighing and Dispensing Protocol

Perform all operations inside a chemical fume hood.

Place a weigh boat or appropriate glassware on a tared analytical balance.

Carefully transfer the required amount of 1-vinylsilatrane from the storage container to the

weigh boat using a clean spatula.

Avoid creating dust.[1] If dust becomes airborne, cease operations and allow the fume hood

ventilation to clear it.

Once the desired amount is weighed, securely close the main storage container immediately.

Transfer the weighed solid to the reaction vessel.

Clean the spatula and any contaminated surfaces with an appropriate solvent (e.g.,

isopropanol or acetone), collecting the waste for proper disposal.

Spill Management Protocol
Accidental spills should be handled promptly and safely.
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Evacuate: Alert personnel in the immediate area and, if the spill is large, evacuate the

laboratory.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Control: Prevent the spill from spreading. For a solid spill, do not use a dry brush, as this can

create dust.

Cleanup: Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads). Carefully scoop the mixture into a labeled, sealable waste

container.

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent, followed

by soap and water.

Dispose: All contaminated materials (absorbent, gloves, cloths) must be placed in a sealed

container, labeled as hazardous waste, and disposed of according to institutional guidelines.

[8]

Waste Disposal Protocol
Chemical waste must be managed in accordance with institutional and regulatory standards.[9]

Solid Waste: Unused or contaminated 1-vinylsilatrane, along with any materials used for

spill cleanup, should be collected in a clearly labeled hazardous waste container.[8]

Liquid Waste: Solutions containing 1-vinylsilatrane should be collected in a designated,

labeled hazardous liquid waste container. Do not mix with incompatible waste streams.

Empty Containers: Empty containers that once held 1-vinylsilatrane must be managed as

hazardous waste unless triple-rinsed with a suitable solvent.[8] The rinsate from this process

must be collected as hazardous liquid waste.

Disposal Request: Follow your institution's procedures for hazardous waste collection.[8]

Conclusion
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1-Vinylsilatrane is a potent reagent for chemical innovation. Its effective use is directly linked

to an appreciation of its chemical properties and a commitment to rigorous safety protocols. By

implementing the handling, storage, and disposal procedures outlined in this guide,

researchers can confidently and safely leverage the synthetic potential of this valuable

compound, ensuring the integrity of their experiments and the safety of their laboratory

environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.echemi.com/produce/pr23120740799-1-vinyl-silatrane.html
https://www.lookchem.com/404.htm
https://www.fishersci.com/store/msds?partNumber=AAB22333&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2488095.htm
https://www.fishersci.com/store/msds?partNumber=AC140890250&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/26336-38-9-A0062755-GB-en.pdf
https://research.uga.edu/docs/units/safety/manuals/ChemicalSafetyManual/Guidelines_for_Chemical_Storage_and_Management.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/extremely.html
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.benchchem.com/product/b1581901#1-vinylsilatrane-handling-and-storage-procedures
https://www.benchchem.com/product/b1581901#1-vinylsilatrane-handling-and-storage-procedures
https://www.benchchem.com/product/b1581901#1-vinylsilatrane-handling-and-storage-procedures
https://www.benchchem.com/product/b1581901#1-vinylsilatrane-handling-and-storage-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581901?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

